Cas no 2228632-64-0 (4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one)

• Product Name: 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one
• CAS No: 2228632-64-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5767437
• PubChem ID: 165709132
• Update Time: 2025-11-03

4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2-methylcyclopropyl)furan-2-yl]-1,3-oxazolidin-2-one
• 2228632-64-0
• EN300-1731776
• 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one

• Inchi： 1S/C11H13NO3/c1-6-4-7(6)9-2-3-10(15-9)8-5-14-11(13)12-8/h2-3,6-8H,4-5H2,1H3,(H,12,13)
• InChI Key： ANZGIQPGJWUUMB-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C1COC(N1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.5Ų

Additional information on 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one

Comprehensive Overview of 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one (CAS No. 2228632-64-0)

The compound 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one (CAS No. 2228632-64-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring linked to an oxazolidinone core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel compounds in drug discovery and sustainable agriculture.

One of the key reasons for the growing interest in 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one is its structural similarity to other heterocyclic compounds known for their pharmacological properties. The 2-methylcyclopropyl moiety, combined with the furan-2-yl group, contributes to its stability and reactivity, which are critical for molecular interactions in biological systems. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal side effects.

In the context of agrochemical innovation, CAS No. 2228632-64-0 has been explored for its potential as a green chemistry solution. With increasing global emphasis on sustainable farming, compounds like this are being evaluated for their efficacy in crop protection and pest management. The oxazolidin-2-one fragment, in particular, is known to exhibit enzyme-inhibiting properties, which could be harnessed to develop eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the preparation of 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one involves advanced organic synthesis techniques, including cycloaddition reactions and catalyzed transformations. These methods are often discussed in academic circles and industry forums, as they reflect the broader shift toward efficient synthetic routes and atom economy. The compound's CAS registry number (2228632-64-0) serves as a unique identifier, facilitating its tracking in global chemical databases.

Another area of interest is the compound's potential role in material science. The furan-oxazolidinone hybrid structure could be leveraged to design functional polymers or smart materials, which are highly sought after in industries ranging from electronics to biomedical engineering. This versatility underscores the importance of multidisciplinary research in unlocking the full potential of such molecules.

As the scientific community continues to explore 4-5-(2-methylcyclopropyl)furan-2-yl-1,3-oxazolidin-2-one, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. These topics are frequently searched in academic and industrial databases, reflecting the compound's relevance in contemporary research. By addressing these queries, this overview aims to provide a balanced and informative perspective on this intriguing molecule.

In summary, CAS No. 2228632-64-0 represents a fascinating case study in modern chemistry, bridging gaps between pharmaceutical development, agrochemical innovation, and material science. Its structural complexity and functional diversity make it a subject of ongoing investigation, with implications for multiple high-impact industries. As research progresses, this compound may well emerge as a cornerstone in the next generation of sustainable technologies and therapeutic agents.